Cas no 1823998-15-7 (2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethanol)

• Product Name: 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethanol
• CAS No: 1823998-15-7
• MF: C₈H₆BrClF₂O
• MW: 271.486447811127
• CID: 5012618
• PubChem ID: 91926644
• Update Time: 2025-05-22

2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-ol
• 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethanol
• 1823998-15-7
• EN300-1930235
• 2-(4-bromo-2-chlorophenyl)-22-difluoroethan-1-ol
• starbld0022198
• AKOS025212672
• SCHEMBL24252824
• CS-0379851
• A1-60605

• Inchi： 1S/C8H6BrClF2O/c9-5-1-2-6(7(10)3-5)8(11,12)4-13/h1-3,13H,4H2
• InChI Key： NZNMSNWGMJAMKW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C(CO)(F)F

Computed Properties

• Exact Mass: 269.92586g/mol
• Monoisotopic Mass: 269.92586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethanol

2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethanol (CAS 1823998-15-7): A Comprehensive Overview

2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethanol (CAS 1823998-15-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This halogenated difluoroethanol derivative exhibits unique chemical properties due to the presence of bromo, chloro, and difluoro functional groups, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethanol features a phenyl ring substituted with both bromine and chlorine atoms at the 4 and 2 positions respectively, combined with a 2,2-difluoroethanol moiety. This specific arrangement contributes to its reactivity and potential applications in various chemical transformations. Researchers particularly value this compound for its role in developing novel fluorinated pharmaceutical intermediates, as the introduction of fluorine atoms often enhances biological activity and metabolic stability.

Recent studies highlight the growing importance of fluorinated building blocks like CAS 1823998-15-7 in drug discovery. The pharmaceutical industry's increasing focus on fluorine-containing drugs has created substantial demand for such specialized intermediates. Analysis of search trends reveals growing interest in queries like "fluorinated ethanol derivatives in medicine" and "halogenated phenyl compounds synthesis," indicating this compound's relevance to current research directions.

The synthetic applications of 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethanol extend to multiple areas of organic chemistry. Its bromo-chloro substitution pattern allows for selective functionalization through various cross-coupling reactions, while the difluoroethanol group serves as a versatile handle for further derivatization. These characteristics make it particularly useful for constructing complex molecular architectures found in many bioactive compounds.

From a commercial perspective, CAS 1823998-15-7 represents a niche but important segment of the fine chemicals market. Suppliers typically offer this compound with high purity grades (≥95% to ≥98%) to meet the stringent requirements of pharmaceutical research. Market analysis shows steady growth in demand for such halogenated fluorochemical intermediates, driven by ongoing drug development programs worldwide.

Handling and storage of 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethanol require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this material. Researchers frequently search for information on "safe handling of fluorinated aromatic compounds," reflecting the scientific community's commitment to laboratory safety standards.

The analytical characterization of CAS 1823998-15-7 typically involves techniques such as NMR spectroscopy (both 1H and 19F), mass spectrometry, and HPLC purity analysis. These methods confirm the compound's identity and quality, crucial for its intended applications. The distinct 19F NMR signals from the difluoromethylene group provide a convenient spectroscopic handle for reaction monitoring.

Looking forward, the potential applications of 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethanol continue to expand. Emerging research areas such as fluorine-containing bioactive molecules and PET radiotracer development may create new opportunities for this compound. The presence of both bromine and chlorine substituents offers multiple avenues for further structural elaboration through modern synthetic methods.

Environmental considerations for halogenated fluorochemicals like CAS 1823998-15-7 have become increasingly important. Researchers are investigating more sustainable synthetic routes and disposal methods for such compounds, responding to queries about "green chemistry approaches to fluorinated intermediates." This reflects the chemical industry's broader shift toward environmentally responsible practices.

In conclusion, 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethanol (CAS 1823998-15-7) represents an important fluorinated building block with diverse applications in medicinal chemistry and materials science. Its unique combination of halogen substituents and fluorine atoms makes it particularly valuable for constructing complex molecular architectures. As research into fluorine-containing compounds continues to advance, the significance of such specialized intermediates is likely to grow further.